Samarium trihydride

• IUPAC Name: hydride;samarium(3+)
• InChI: InChI=1S/Sm.3H/q+3;3*-1
• InChI Key: PGQKACOBNSOJOQ-UHFFFAOYSA-N
• Canonical SMILES: [H-].[H-].[H-].[Sm+3]
• Molecular Formula: H3Sm
• DSSTOX Substance ID: DTXSID801337290
• Molecular Weight: 153.4 g/mol
• CAS No.: 13598-53-3

Description

Samarium trihydride is a chemical compound composed of samarium and hydrogen, with the molecular formula SmH₃. It is a rare-earth hydride that exhibits interesting properties due to the presence of samarium, a lanthanide metal. This compound is known for its unique electronic and optical characteristics, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

Samarium trihydride can be synthesized through the direct reaction of samarium metal with hydrogen gas. The reaction typically occurs at elevated temperatures to facilitate the formation of the hydride:

$$\text{2 Sm (s) + 3 H}_2 \text{(g) → 2 SmH}_3 \text{(s)}$$2 Sm (s) + 3 H2​(g) → 2 SmH3​(s)

This reaction requires a controlled environment to prevent contamination and ensure the purity of the product.

Industrial Production Methods

Industrial production of this compound involves similar methods but on a larger scale. The process includes the use of high-temperature reactors and precise control of hydrogen gas flow to achieve efficient and consistent production. The resulting this compound is then purified and processed for various applications.

Chemical Reactions Analysis

Types of Reactions

Samarium trihydride undergoes several types of chemical reactions, including:

Oxidation: this compound can react with oxygen to form samarium oxide and water.

Reduction: It can be reduced back to samarium metal and hydrogen gas under specific conditions.

Substitution: this compound can participate in substitution reactions with other hydrides or halides.

Common Reagents and Conditions

Oxidation: Reaction with oxygen or air at elevated temperatures.

Reduction: Reaction with reducing agents such as lithium aluminum hydride.

Substitution: Reaction with halides like iodine or bromine.

Major Products Formed

Oxidation: Samarium oxide (Sm₂O₃) and water (H₂O).

Reduction: Samarium metal (Sm) and hydrogen gas (H₂).

Substitution: Samarium halides (e.g., SmI₃, SmBr₃).

Scientific Research Applications

Samarium trihydride has a wide range of applications in scientific research, including:

Chemistry: Used as a reducing agent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Investigated for its potential use in biological imaging and as a contrast agent in medical diagnostics.

Medicine: Explored for its therapeutic properties, particularly in cancer treatment and pain management.

Industry: Utilized in the production of advanced materials, such as hydrogen storage systems and smart windows.

Mechanism of Action

The mechanism of action of samarium trihydride involves its ability to donate or accept hydrogen atoms, making it a versatile reagent in chemical reactions. Its molecular targets include various organic and inorganic compounds, where it can facilitate hydrogenation, dehydrogenation, and other redox reactions. The pathways involved often depend on the specific reaction conditions and the nature of the reactants.

Comparison with Similar Compounds

Similar Compounds

Samarium dihydride (SmH₂): Another hydride of samarium with different stoichiometry and properties.

Samarium iodide (SmI₂): A samarium compound used as a reducing agent in organic synthesis.

Samarium oxide (Sm₂O₃): An oxide of samarium with applications in catalysis and materials science.

Uniqueness

Samarium trihydride is unique due to its specific hydrogen content and the resulting electronic and optical properties. Compared to samarium dihydride, it has a higher hydrogen content, which can influence its reactivity and applications. Its ability to undergo various chemical reactions and its potential use in advanced materials and medical applications make it a compound of significant interest.